Tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate
• InChI: InChI=1S/C13H18N2O3S/c1-13(2,3)18-12(17)14-6-7-15(10(16)9-14)11-5-4-8-19-11/h4-5,8H,6-7,9H2,1-3H3
• InChI Key: YLGTUUNZCQICJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1)C2=CC=CS2
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol

Description

Tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate is a synthetic organic compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of a thiophene ring, a piperazine ring, and a tert-butyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate typically involves the reaction of thiophene-2-carboxylic acid with piperazine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with tert-butyl chloroformate to form the final product. The reaction is usually carried out in an organic solvent such as dichloromethane under an inert atmosphere .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like triethylamine (TEA).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

Tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of materials with specific properties, such as polymers or coatings

Mechanism of Action

The mechanism of action of tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl 4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxylate
• Tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
• Tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate

Uniqueness

Tert-butyl 3-oxo-4-thiophen-2-ylpiperazine-1-carboxylate is unique due to the presence of both a thiophene ring and a piperazine ring in its structure. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications .